Cas no 189889-45-0 (tert-butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate
• CAS No: 189889-45-0
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• MDL: MFCD06858765
• CID: 907664
• PubChem ID: 10517391
• Update Time: 2025-05-22

tert-butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-boc-4-ethoxycarbonylmethoxypiperidine
• tert-butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate
• 1-t-butoxycarbonyl-4-ethoxycarbonylmethoxypiperidine
• F2158-1141
• DTXSID30441189
• tert-butyl 4-(2-ethoxy-2-oxo-ethoxy)piperidine-1-carboxylate
• EN300-237980
• DB-065704
• 4-(ethoxycarbonylmethoxy)piperidine-1-carboxylic acid tert-butylester
• 1-Piperidinecarboxylic acid, 4-(2-ethoxy-2-oxoethoxy)-, 1,1-dimethylethyl ester
• AKOS015897857
• tert-butyl 4-(2-ethoxy-2-oxoethoxy)-1-piperidine-carboxylate
• AT13063
• tert-butyl 4-(2-ethoxy-2-oxoethoxy)-1-piperidine carboxylate
• MFCD06858765
• 4-Ethoxycarbonylmethoxy-piperidine-1-carboxylic acid tert-butyl ester
• 189889-45-0
• CS-0370179
• BTANMNWDTQXBSP-UHFFFAOYSA-N
• SCHEMBL6319049

• MDL： MFCD06858765
• Inchi： 1S/C14H25NO5/c1-5-18-12(16)10-19-11-6-8-15(9-7-11)13(17)20-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： BTANMNWDTQXBSP-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 287.17300
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 381.251°C at 760 mmHg
• Flash Point: 184.374°C
• Refractive Index: 1.48
• PSA: 65.07000
• LogP: 1.90350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate

tert-butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate, also known by its CAS number CAS No. 189889-45-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its complex structure, has garnered attention due to its unique properties and potential uses in drug delivery systems, polymer synthesis, and advanced materials development.

The molecular structure of tert-butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 4-position and an ethoxy-acetate group at the 1-position. This combination of functional groups imparts the compound with both hydrophilic and hydrophobic characteristics, making it highly suitable for applications that require amphiphilic behavior. Recent studies have highlighted its potential as a building block for creating self-assembling materials, such as surfactants and block copolymers.

One of the most promising areas of research involving this compound is its role in drug delivery systems. The ethoxy-acetate group exhibits biocompatibility and controlled degradation properties, which are essential for sustained-release drug formulations. Researchers have explored the use of tert-butyl 4-(2-ethoxy-2-oxoethoxy)piperidine-1-carboxylate in creating polymeric nanoparticles that can encapsulate therapeutic agents and deliver them to specific targets within the body. These nanoparticles have shown improved stability and reduced toxicity compared to traditional delivery systems.

In the realm of polymer chemistry, this compound has been utilized as a monomer for synthesizing novel polyurethanes and polyesters with tailored mechanical properties. The piperidine ring contributes to the rigidity of the polymer backbone, while the ethoxy-acetate group enhances flexibility and processability. Recent advancements have demonstrated that polymers derived from tert-butyl 4-(2-ethoxy-2 oxoethoxy)piperidine 1 carboxylate exhibit excellent thermal stability and resistance to environmental stress cracking, making them ideal candidates for high-performance industrial applications.

The synthesis of tert-butyl 4-(2 ethoxy 2 oxoethoxy)piperidine 1 carboxylate involves a multi-step process that typically includes nucleophilic substitution reactions and esterification steps. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring scalability for industrial production. The compound's relatively simple synthesis pathway has contributed to its widespread adoption in both academic research and commercial applications.

Beyond its chemical applications, this compound has also found relevance in biological systems. Studies have shown that it exhibits moderate antimicrobial activity against certain bacterial strains, suggesting potential uses in antifungal coatings or preservatives for food packaging materials. However, further research is required to fully understand its bioactivity mechanisms and optimize its efficacy.

In conclusion, tert-butyl 4-(2 ethoxy 2 oxoethoxy)piperidine 1 carboxylate, with its unique chemical structure and versatile properties, continues to be a focal point in modern materials science and pharmaceutical research. Its ability to serve as both a functional monomer and a biocompatible agent underscores its importance in developing innovative solutions across diverse industries.